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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanone

Cat. No.: B156899

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the use of 2,4-Dimethyl-3-pentanone, including detailed personal protective
equipment (PPE) protocols, operational handling procedures, and compliant disposal plans.

Essential Safety Information

2,4-Dimethyl-3-pentanone is a highly flammable liquid and vapor that is harmful if inhaled.[1]
[2][3] Strict adherence to safety protocols is crucial to mitigate risks in the laboratory.

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the required PPE for handling 2,4-Dimethyl-3-pentanone.
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Protection Type Specific Recommendations Rationale

o To protect against splashes
) - Safety glasses with side-
Eye/Face Protection ) ] and vapors that can cause eye
shields. - Chemical goggles.[4] ot
irritation.

- Chemical-resistant gloves
Skin Protection (e.g., PVC).[4] - Lab coat or
overalls.[4] - PVC Apron.[4]

To prevent skin contact, which

may cause irritation.[5]

- Use in a well-ventilated area
or under a chemical fume
hood.[1][6] - If ventilation is
) ) inadequate, use a NIOSH- To prevent inhalation of
Respiratory Protection ] ]
approved respirator with an harmful vapors.
appropriate cartridge (e.g.,
Type ABEK (EN14387)

respirator filter).

Always inspect gloves prior to use and use proper glove removal technique to avoid skin
contact.[5] Contaminated clothing should be removed immediately and washed before reuse.

Chemical Properties and Hazard Identification

A clear understanding of the chemical's properties is vital for safe handling.
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Property Value
CAS Number 565-80-0[1]
Molecular Formula C7H140[2]

Molecular Weight 114.19 g/mol [2][7]

Appearance Colorless to almost colorless clear liquid[2][8]
Boiling Point 124-125 °CJ[2]

Melting Point -80 °C[2]

Flash Point 15 °C (59 °F) - closed cup

Density 0.806 g/mL at 25 °C

Solubility Insoluble in water.[3][9] Soluble in alcohol.[9]

Hazard Statements:

o H225: Highly flammable liquid and vapor.[1][2][3]

e H332: Harmful if inhaled.[1][2][3]

Operational Handling and Storage Protocol

A systematic approach to handling and storage minimizes the risk of accidents.

1

N

. Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and ensure it is in good condition.

Locate the nearest safety shower and eyewash station.

Have spill control materials (e.g., Chemizorb®) readily accessible.[1]

. Handling:
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» Work exclusively within a certified chemical fume hood.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2]
e Use only non-sparking tools.[1][2]

o Keep the container tightly closed when not in use.[1][2]

e Avoid breathing vapors or mists.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[1][2][3]

3. Storage:

e Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][2]
o Keep containers tightly closed.[1][2]

» Store in a flammable liquids storage cabinet.

4. Emergency Procedures:

 In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[5]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

 In case of a spill: Evacuate the area. Remove all sources of ignition. Contain the spill with
absorbent material and dispose of it properly.[1] Do not let the product enter drains.[1]

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow.
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Dispose of contents and container to an approved waste disposal plant.[1][2]

Do not mix with other waste.[1]

Leave chemicals in their original containers.[1]

Handle uncleaned containers as you would the product itself.[1]

All disposal activities must be in accordance with national and local regulations.[1]

Workflow for Handling 2,4-Dimethyl-3-pentanone

The following diagram outlines the complete, step-by-step process for safely handling 2,4-
Dimethyl-3-pentanone.
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Safe Handling Workflow for 2,4-Dimethyl-3-pentanone
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Chemical Handling
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Temporary Storage
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ollow Regulations After Completion
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Decontamination
(Work Area & PPE)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,4-Dimethyl-3-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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